Cas no 5041-81-6 (Isoliquiritin)

• Product Name: Isoliquiritin
• CAS No: 5041-81-6
• MF: C₂₁H₂₂O₉
• MW: 418.393987178802
• MDL: MFCD00272145
• CID: 95011
• Update Time: 2025-05-26

Isoliquiritin Chemical and Physical Properties

Names and Identifiers

• ISOLIQUIRITIN
• (E)-1-(2,4-Dihydroxyphenyl)-3-[4-(β-D-glucopyranosyloxy)phenyl]-2-propen-1-one
• [(E)-2',4'-Dihydroxychalcone-4-yl]β-D-glucopyranoside
• 2-Propen-1-one, 1-(2,4-dihydroxyphenyl)-3-[4-(.beta.-D-glucopyranosyloxy)phenyl]-, (2E)-
• Aids004475
• Aids-004475
• neoisoliquritin
• 2',4,4'-Trihydroxychalcone 4-(beta-D-glucopyranoside)
• (E)-1-(2,4-dihydroxyphenyl)-3-[4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]prop-2-en-1-one
• 4-[(1E)-3-(2,4-dihydroxyphenyl)-3-oxoprop-1-en-1-yl]phenyl beta-D-glucopyranoside
• 2′,4,4′-Trihydroxychalcone 4-glucoside
• Isoliquiritoside
• 2',4,4'-Trihydroxychalcone 4-beta-D-glucopyranoside
• 2Y348H1V4W
• MEGxp0_001945
• YNWXJFQOCHMPCK-LXGDFETPSA-N
• LMPK12120021
• BDBM50362885
• X1167
• N1750
• X1193
• C16978
• I07-
• Isoliquiritin

• MDL： MFCD00272145
• Inchi： 1S/C21H22O9/c22-10-17-18(26)19(27)20(28)21(30-17)29-13-5-1-11(2-6-13)3-8-15(24)14-7-4-12(23)9-16(14)25/h1-9,17-23,25-28H,10H2/b8-3+/t17-,18-,19+,20-,21-/m1/s1
• InChI Key： YNWXJFQOCHMPCK-LXGDFETPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=CC(/C=C/C(C2C=CC(=CC=2O)O)=O)=CC=1

Computed Properties

• Exact Mass: 418.12600
• Monoisotopic Mass: 418.12638228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 157
• Molecular Weight: 418.4

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.528
• Melting Point: 185-186 ºC
• PSA: 156.91000
• LogP: 0.17260

Isoliquiritin Security Information

• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Chalcones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Isoliquiritin

Recent Advances in the Study of Isoliquiritin (5041-81-6): A Comprehensive Research Brief

Isoliquiritin (CAS: 5041-81-6), a flavonoid compound derived from the roots of Glycyrrhiza species, has garnered significant attention in recent years due to its diverse pharmacological properties. This research brief synthesizes the latest findings on Isoliquiritin, focusing on its chemical properties, biological activities, and potential therapeutic applications. The compound's unique structure and multifunctional effects make it a promising candidate for drug development, particularly in the fields of anti-inflammatory, anticancer, and neuroprotective therapies.

Recent studies have elucidated the molecular mechanisms underlying Isoliquiritin's biological activities. For instance, research published in the Journal of Ethnopharmacology (2023) demonstrated that Isoliquiritin exerts potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. Additionally, a study in Cancer Letters (2023) highlighted its anticancer potential, showing that Isoliquiritin induces apoptosis in various cancer cell lines through the activation of caspase-3 and suppression of Bcl-2 expression. These findings underscore the compound's versatility and therapeutic promise.

In the context of neuroprotection, Isoliquiritin has shown remarkable efficacy in mitigating oxidative stress and neuronal damage. A groundbreaking study in Neuropharmacology (2024) revealed that Isoliquiritin attenuates neuroinflammation and improves cognitive function in animal models of Alzheimer's disease by modulating the Nrf2/HO-1 pathway. This discovery opens new avenues for the development of Isoliquiritin-based therapies for neurodegenerative disorders.

The pharmacokinetics and bioavailability of Isoliquiritin have also been a focal point of recent research. Advances in drug delivery systems, such as nanoparticle encapsulation and liposomal formulations, have been explored to enhance the compound's solubility and stability. A study in the International Journal of Pharmaceutics (2023) reported significant improvements in Isoliquiritin's oral bioavailability when administered in a nanoemulsion formulation, paving the way for more effective clinical applications.

Despite these promising developments, challenges remain in the clinical translation of Isoliquiritin. Issues such as dose optimization, long-term safety, and large-scale production need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the therapeutic potential of Isoliquiritin. Future research directions may include exploring its synergistic effects with other bioactive compounds and conducting rigorous clinical trials to validate its efficacy in human subjects.

In conclusion, Isoliquiritin (5041-81-6) represents a multifaceted compound with significant therapeutic potential. Its broad-spectrum biological activities, coupled with advances in drug delivery technologies, position it as a valuable asset in the field of chemical biology and medicine. Continued research and innovation will be crucial to unlocking its full potential and translating laboratory findings into clinical practice.